N-(2-ethoxyphenyl)-4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C24H27N5O3/c1-3-31-21-12-8-7-11-20(21)27-24(30)29-15-13-28(14-16-29)22-17-23(26-18(2)25-22)32-19-9-5-4-6-10-19/h4-12,17H,3,13-16H2,1-2H3,(H,27,30)
• InChI Key: DVZQRQVOISXCGM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC(=NC(=N3)C)OC4=CC=CC=C4
• Molecular Formula: C24H27N5O3
• Molecular Weight: 433.5 g/mol

Description

N-(2-ethoxyphenyl)-4-(2-methyl-6-phenoxypyrimidin-4-yl)piperazine-1-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in various research fields. This compound is also known as EPPA, and it has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in lab experiments.

Scientific Research Applications

Synthesis of Novel Compounds

• Research has focused on synthesizing novel heterocyclic compounds derived from specific chemical frameworks, showing potential as cyclooxygenase inhibitors with analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020). These compounds are synthesized through reactions involving specific precursors and demonstrate significant biological activities in preliminary screenings.

Anti-inflammatory and Analgesic Agents

• Studies have also explored the synthesis and evaluation of analogs for well-known anti-inflammatory drugs. For example, derivatives synthesized through reactions with various amines have shown potent anti-inflammatory activity in models like carrageenan-induced rat paw oedema (Rajasekaran, Sivakumar, & Jayakar, 1999).

Antimicrobial Activities

• The development of compounds with potential antimicrobial activities is another area of interest. For instance, certain novel compounds have been designed to target bacterial persisters, which are known to tolerate antibiotic treatments, without affecting normal antibiotic-sensitive cells (Kim et al., 2011).

Molecular Docking and Binding Affinity

• The binding affinity of synthesized compounds to receptors or enzymes, evaluated through molecular docking studies, is crucial for understanding their mechanism of action. Some compounds have demonstrated significant binding affinities, suggesting potential for further development as therapeutic agents (Parveen et al., 2017).

Analgesic and Anti-inflammatory Potency

• The synthesis and biological evaluation of compounds for their analgesic and anti-inflammatory potential highlight the continuous search for more effective and safer therapeutic agents. Certain newly synthesized compounds have shown promising results, surpassing standard drugs in preliminary assessments (Chhabria, Bhatt, Raval, & Oza, 2007).